Cas no 2137847-03-9 (1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl-)

• Product Name: 1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl-
• CAS No: 2137847-03-9
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5259800
• Update Time: 2025-10-30

1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl-

• Inchi： 1S/C10H16O3/c1-10(6-7-13-2)8(11)4-3-5-9(10)12/h3-7H2,1-2H3
• InChI Key： WCBATOCNQGOALX-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(=O)C1(CCOC)C

Additional information on 1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl-

Introduction to 1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl- (CAS No. 2137847-03-9)

1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl-, identified by the chemical abstracts service number 2137847-03-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of cyclohexanediones, which are known for their versatile reactivity and utility in various chemical transformations. The structural features of this molecule, particularly the presence of a methyl group at the 2-position and an ethyl moiety substituted with a methoxy group, contribute to its unique chemical properties and potential applications.

The synthesis of 1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl- involves a series of well-defined organic reactions that highlight the compound's synthetic accessibility. The starting materials typically include cyclohexanone derivatives, which undergo functionalization through alkylation and oxidation processes. The introduction of the methyl and methoxyethyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired regioselectivity.

In recent years, there has been growing interest in the pharmacological potential of cyclohexanediones due to their ability to interact with biological targets in unique ways. The compound 1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl- has been studied for its potential role in modulating enzyme activity and cellular signaling pathways. Preliminary research suggests that this molecule may exhibit inhibitory effects on certain kinases and transcription factors, making it a promising candidate for further investigation in drug discovery.

One of the most intriguing aspects of this compound is its structural similarity to natural products that have demonstrated therapeutic efficacy. By leveraging computational chemistry and molecular modeling techniques, researchers have identified key interactions between 1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl- and biological targets. These studies have provided insights into how modifications at the 2-position can enhance binding affinity and selectivity. The methyl group appears to play a crucial role in stabilizing interactions with hydrophobic pockets within the target proteins.

The influence of the methoxyethyl substituent on the pharmacokinetic properties of this compound is another area of active investigation. This group introduces a polar moiety that can improve solubility and bioavailability, which are critical factors for drug development. Additionally, the presence of an ether linkage may influence metabolic pathways, potentially leading to longer-lasting therapeutic effects.

Recent advancements in synthetic methodologies have enabled the preparation of derivatives of 1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl- with tailored properties for specific applications. For instance, fluorinated analogs have shown enhanced binding affinity in certain enzyme inhibition studies. These modifications highlight the flexibility of this scaffold and its potential for generating novel bioactive molecules.

The industrial relevance of this compound is further underscored by its use in material science applications. Cyclohexanediones are known to participate in polymerization reactions, where they serve as monomers or crosslinking agents. The incorporation of functional groups such as methyl and methoxyethyl can modify the physical properties of resulting polymers, making them suitable for specialized applications in coatings, adhesives, and biodegradable materials.

The environmental impact of synthesizing and utilizing 1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl- is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods.

In conclusion,1,3-Cyclohexanedione, 2-(2-methoxyethyl)-2-methyl-, with its CAS number 2137847-03-9, represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics and advanced materials. As research continues to uncover new aspects of its reactivity and biological activity,this molecule is poised to play an increasingly important role in scientific innovation.